Cas no 1797567-32-8 (2-methyl-1-phenylpyrrolidine-3-carboxylic Acid)

• Product Name: 2-methyl-1-phenylpyrrolidine-3-carboxylic Acid
• CAS No: 1797567-32-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4614782
• PubChem ID: 75495065
• Update Time: 2025-06-10

2-methyl-1-phenylpyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 2-methyl-1-phenyl-
• 2-methyl-1-phenylpyrrolidine-3-carboxylic Acid

• Inchi： 1S/C12H15NO2/c1-9-11(12(14)15)7-8-13(9)10-5-3-2-4-6-10/h2-6,9,11H,7-8H2,1H3,(H,14,15)
• InChI Key： NHNOUTFQKIQWLT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CCC(C(O)=O)C1C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 367.8±35.0 °C at 760 mmHg
• Flash Point: 176.3±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-methyl-1-phenylpyrrolidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-methyl-1-phenylpyrrolidine-3-carboxylic Acid

Introduction to 2-methyl-1-phenylpyrrolidine-3-carboxylic Acid (CAS No. 1797567-32-8)

2-methyl-1-phenylpyrrolidine-3-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 1797567-32-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, which is a structurally diverse group of molecules known for their broad range of biological activities. The presence of both phenyl and carboxylic acid functional groups in its molecular structure imparts unique chemical properties, making it a valuable scaffold for drug discovery and development.

The molecular formula of 2-methyl-1-phenylpyrrolidine-3-carboxylic Acid is C12H13NO2, reflecting its composition of 12 carbon atoms, 13 hydrogen atoms, 2 oxygen atoms, and 1 nitrogen atom. The compound exhibits a molecular weight of approximately 193.24 g/mol, which is within the range typically observed for heterocyclic intermediates used in pharmaceutical synthesis. Its structural configuration, featuring a pyrrolidine ring substituted with a methyl group at the 2-position and a phenyl ring at the 1-position, along with a carboxylic acid moiety at the 3-position, contributes to its distinct pharmacophoric features.

In recent years, 2-methyl-1-phenylpyrrolidine-3-carboxylic Acid has been studied extensively for its potential applications in the development of novel therapeutic agents. The pyrrolidine core is a well-known pharmacophore in drug design, often found in bioactive molecules targeting various physiological pathways. The phenyl ring enhances lipophilicity and interacts favorably with biological targets, while the carboxylic acid group provides opportunities for further derivatization, such as esterification or amidation, to modify solubility and metabolic stability.

One of the most compelling aspects of 2-methyl-1-phenylpyrrolidine-3-carboxylic Acid is its versatility as a building block in medicinal chemistry. Researchers have explored its use in synthesizing analogs with enhanced binding affinity and selectivity for specific biological targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases. Additionally, modifications to the phenyl ring have led to compounds with improved activity against neurological disorders, including those related to dopamine receptor modulation.

The synthesis of 2-methyl-1-phenylpyrrolidine-3-carboxylic Acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions to form the pyrrolidine ring, followed by functional group interconversions to introduce the phenyl and carboxylic acid moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for industrial applications in pharmaceutical manufacturing.

Recent studies have highlighted the pharmacological profile of 2-methyl-1-phenylpyrrolidine-3-carboxylic Acid and its derivatives. In preclinical models, certain analogs have demonstrated significant anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways such as NF-κB. These findings align with the growing interest in developing small molecule inhibitors for inflammatory conditions without systemic immunosuppressive effects. Furthermore, structural analogs have been investigated for their potential as antipsychotic agents, leveraging the dopaminergic interactions inherent to the pyrrolidine scaffold.

The chemical stability and solubility profile of 2-methyl-1-phenylpyrrolidine-3-carboxylic Acid are also critical considerations in drug development. The compound exhibits moderate solubility in common organic solvents but limited solubility in water, which may necessitate formulation strategies to enhance bioavailability. Efforts are ongoing to optimize its pharmacokinetic properties through structural modifications that improve solubility while maintaining efficacy.

In conclusion,2-methyl-1-phenylpyrrolidine-3-carboxylic Acid (CAS No. 1797567-32-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic interventions. As synthetic chemistry continues to evolve, new derivatives and applications of this compound are likely to emerge, contributing to advancements in drug discovery and development across multiple therapeutic areas.